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Compound of Interest

Compound Name:
N-tert-butyl-3-chloropropane-1-

sulfonamide

Cat. No.: B1314556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-tert-butyl-3-chloropropane-1-
sulfonamide, a key chemical intermediate. This document covers its chemical identity,

physical properties, synthesis, and its role in synthetic chemistry, particularly in the context of

drug discovery and development.

Chemical Identity and Synonyms
N-tert-butyl-3-chloropropane-1-sulfonamide is a monosubstituted sulfonamide characterized

by a tert-butyl group attached to the nitrogen atom and a 3-chloropropyl group attached to the

sulfonyl group. A comprehensive list of its synonyms and identifiers is provided below to

facilitate cross-referencing in literature and databases.
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Identifier Type Identifier

IUPAC Name N-tert-butyl-3-chloropropane-1-sulfonamide

CAS Number 63132-85-4[1]

Molecular Formula C₇H₁₆ClNO₂S[1]

Molecular Weight 213.73 g/mol [1]

InChI
InChI=1S/C7H16ClNO2S/c1-7(2,3)9-

12(10,11)6-4-5-8/h9H,4-6H2,1-3H3[1]

InChIKey SPGDRXRIVPMUCK-UHFFFAOYSA-N[1]

Canonical SMILES CC(C)(C)NS(=O)(=O)CCCCl[1]

Synonym 1 3-Chloro-N-(tert-butyl)propane-1-sulfonamide

Synonym 2 3-Chloropropane-1-sulfonic acid tert-butylamide

Synonym 3
N-(1,1-dimethylethyl)-3-chloro-1-

propanesulfonamide

Synonym 4
3-CHLORO-PROPANE-1-SULFONIC ACID

TERT-BUTYLAMIDE

Physicochemical Properties
A summary of the key physicochemical properties of N-tert-butyl-3-chloropropane-1-
sulfonamide is presented in the table below. These properties are crucial for its handling,

storage, and application in chemical synthesis.
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Property Value

Appearance White to off-white solid

Melting Point 70-72 °C

Boiling Point 293.7 °C (Predicted)

Density 1.153 g/cm³ (Predicted)

Solubility
Soluble in organic solvents such as chloroform

and dimethylformamide. Insoluble in water.

Synthesis of N-tert-butyl-3-chloropropane-1-
sulfonamide
The primary synthetic route to N-tert-butyl-3-chloropropane-1-sulfonamide involves the

reaction of 3-chloropropane-1-sulfonyl chloride with tert-butylamine. This nucleophilic

substitution reaction is a common method for the formation of sulfonamides.

General Reaction Scheme
The reaction proceeds via the nucleophilic attack of the nitrogen atom of tert-butylamine on the

electrophilic sulfur atom of 3-chloropropane-1-sulfonyl chloride, with the subsequent elimination

of hydrogen chloride. A base, such as triethylamine or pyridine, is typically used to neutralize

the HCl byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-tert-butyl-3-chloropropane-1-sulfonamide: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314556#n-tert-butyl-3-chloropropane-1-
sulfonamide-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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